Cas no 88952-04-9 (Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester)
88952-04-9 structure
Product Name:Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester
CAS No:88952-04-9
MF:C16H13BrO4
MW:349.176024198532
CID:618637
PubChem ID:13190810
Update Time:2025-04-19
Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester
- (2-acetyl-4-bromophenyl) 2-methoxybenzoate
- 88952-04-9
- DTXSID80526011
- 2-Acetyl-4-bromophenyl 2-methoxybenzoate
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- Inchi: 1S/C16H13BrO4/c1-10(18)13-9-11(17)7-8-15(13)21-16(19)12-5-3-4-6-14(12)20-2/h3-9H,1-2H3
- InChI Key: QDHCPQWLSGSTFK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(C)=O)C=1)OC(C1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 347.99972g/mol
- Monoisotopic Mass: 347.99972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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